Cas no 2305537-94-2 (N-[4-(2-Methylpropyl)-3-(morpholine-4-carbonyl)thiophen-2-yl]prop-2-enamide)

• Product Name: N-[4-(2-Methylpropyl)-3-(morpholine-4-carbonyl)thiophen-2-yl]prop-2-enamide
• CAS No: 2305537-94-2
• MF: C₁₆H₂₂N₂O₃S
• MW: 322.422482967377
• CID: 5945390
• PubChem ID: 137934137
• Update Time: 2025-05-25

N-[4-(2-Methylpropyl)-3-(morpholine-4-carbonyl)thiophen-2-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2517218567
• N-[4-(2-Methylpropyl)-3-(morpholine-4-carbonyl)thiophen-2-yl]prop-2-enamide
• 2305537-94-2
• EN300-26604315

• Inchi： 1S/C16H22N2O3S/c1-4-13(19)17-15-14(12(10-22-15)9-11(2)3)16(20)18-5-7-21-8-6-18/h4,10-11H,1,5-9H2,2-3H3,(H,17,19)
• InChI Key： DLMFSQYAHWBWJG-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C1NC(C=C)=O)C(N1CCOCC1)=O)CC(C)C

Computed Properties

• Exact Mass: 322.13511374g/mol
• Monoisotopic Mass: 322.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 86.9Ų

Additional information on N-[4-(2-Methylpropyl)-3-(morpholine-4-carbonyl)thiophen-2-yl]prop-2-enamide

Professional Introduction to Compound with CAS No. 2305537-94-2 and Product Name: N-[4-(2-Methylpropyl)-3-(morpholine-4-carbonyl)thiophen-2-yl]prop-2-enamide

Compound with the CAS number 2305537-94-2 and the product name N-[4-(2-Methylpropyl)-3-(morpholine-4-carbonyl)thiophen-2-yl]prop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a thiophene ring and a morpholine moiety in its backbone suggests a unique combination of electronic and steric properties that make it an attractive candidate for further investigation.

The molecular framework of this compound is composed of several key functional groups, including an amide linkage, an alkyl chain, and a heterocyclic system. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and ability to participate in various chemical reactions. This feature, combined with the electron-donating properties of the sulfur atom, makes thiophene derivatives valuable in the design of bioactive molecules. The morpholine-4-carbonyl group, on the other hand, introduces a secondary amine functionality, which can be further modified to enhance binding affinity to biological targets.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). The compound under discussion exhibits structural features that are conducive to interfering with PPIs, which are often challenging to modulate due to their large binding surfaces and lack of well-defined binding pockets. The N-[4-(2-Methylpropyl)-3-(morpholine-4-carbonyl)thiophen-2-yl]prop-2-enamide moiety has been hypothesized to interact with specific residues on the target protein through hydrophobic and electrostatic interactions, potentially leading to the disruption of disease-causing protein complexes.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The versatility of the thiophene ring allows for modifications at multiple positions, enabling chemists to fine-tune its properties for optimal biological activity. For instance, substitution at the 2-position can introduce additional hydrophobic interactions, while modifications at the 3-position can enhance solubility or metabolic stability. The morpholine-4-carbonyl group provides a site for further derivatization, such as peptidomimetic linkages or bioisosteres, which can improve pharmacokinetic profiles.

Recent studies have highlighted the role of thiophene derivatives in various therapeutic areas, including anticancer and anti-inflammatory applications. The compound with CAS No. 2305537-94-2 has shown promise in preclinical models as an inhibitor of kinases and other enzymes involved in cancer progression. The N-[4-(2-Methylpropyl)-3-(morpholine-4-carbonyl)thiophen-2-yl]prop-2-enamide structure has been found to exhibit inhibitory activity against several target enzymes by competing with ATP binding or by inducing conformational changes in the enzyme active site. These findings suggest that this compound could be a valuable tool for developing novel anticancer therapies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiophene ring through cyclization reactions, followed by functionalization with the morpholine moiety via nucleophilic substitution or condensation reactions. The introduction of the amide group is typically achieved through coupling reactions such as Boc protection or reductive amination. Each step must be rigorously monitored using analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure that the desired product is obtained without significant impurities.

In terms of pharmacokinetic properties, compounds with similar structures have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical studies. The N-[4-(2-Methylpropyl)-3-(morpholine-4-carbonyl)thiophen-2-yl]prop-2-enamide moiety is expected to contribute to good oral bioavailability by enhancing lipophilicity while maintaining solubility. Additionally, metabolic stability studies suggest that this compound is resistant to degradation by major cytochrome P450 enzymes, which would reduce the likelihood of drug-drug interactions.

The potential therapeutic applications of this compound extend beyond oncology. Emerging research indicates that it may also have utility in treating inflammatory diseases by modulating immune cell signaling pathways. The interaction between thiophene derivatives and immune receptors has been explored as a means to develop novel immunomodulators. The specific arrangement of functional groups in N-[4-(2-Methylpropyl)-3-(morpholine-4-carbonyl)thiophen-2-yl]prop-2-enamide suggests that it could interfere with pro-inflammatory cytokine production or enhance regulatory T cell activity.

Future directions for research on this compound include structural optimization and clinical trials. By leveraging computational chemistry tools such as molecular docking and virtual screening, researchers can identify analogs with enhanced potency and selectivity. Once promising candidates are identified through preclinical testing, they can proceed to human clinical trials to evaluate their safety and efficacy in treating various diseases.

The development of new pharmaceuticals relies heavily on innovative molecular design and synthetic methodologies. The compound with CAS No. 2305537-94-2 exemplifies how combining traditional organic chemistry expertise with modern computational techniques can lead to breakthroughs in drug discovery. Its unique structural features make it a versatile scaffold for creating bioactive molecules with potential therapeutic value across multiple disease areas.